2-(1H-benzimidazol-1-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C17H17N3O/c1-2-13-7-9-14(10-8-13)19-17(21)11-20-12-18-15-5-3-4-6-16(15)20/h3-10,12H,2,11H2,1H3,(H,19,21)
• InChI Key: GNSRUIHVKFPBPK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=NC3=CC=CC=C32
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

2-(1H-benzimidazol-1-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C17H17N3O and its molecular weight is 279.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 279.137162174 g/mol and the complexity rating of the compound is 352. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Benzimidazole derivatives are known to have a broad spectrum of biological activity. They are widely used in veterinary and human medicine.

Mode of Action

Benzimidazole anthelmintic drugs are known to interfere with the energy metabolism of helminths.

Biochemical Pathways

Benzimidazole anthelmintic drugs are known to affect the energy metabolism of helminths.

Pharmacokinetics

The pharmacokinetics of benzimidazole derivatives can vary widely depending on their specific chemical structure.

Result of Action

Benzimidazole derivatives are known to have a broad spectrum of biological activity.

Action Environment

The efficacy of benzimidazole derivatives can be influenced by factors such as the correct use of the drug and the development of resistance by helminth strains.